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Compound Name:
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hydrochloride

CAS No.: 1049787-84-9

Cat. No.: B3021175

Get Quote

Part 1: Executive Summary & Immediate Directives
Status:HAZARDOUS SUBSTANCE — TOXIC & ENVIRONMENTAL POLLUTANT[1][2]

3-(2-Ethoxyethoxy)aniline hydrochloride is an aniline derivative characterized by its toxicity

to the hematopoietic system (blood) and high aquatic toxicity.[1] It must be managed as

Hazardous Chemical Waste. Under no circumstances should this compound enter municipal

sewage systems or general refuse streams.[3]

CRITICAL "DO NOT" LIST:

DO NOT dispose of down the sink or drain.[4] (High aquatic toxicity).[2][3][4][5][6][7][8][9]

DO NOT mix with strong oxidizers (e.g., bleach, nitric acid) or nitrosating agents (risk of

explosive diazonium salt formation).

DO NOT dispose of in "Regular Trash" or "Biohazard" bins (unless chemically contaminated

sharps).
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Part 2: Hazard Identification & Risk Assessment[1][2]
To validate the disposal protocol, one must understand the specific hazards driving these

requirements.[4][6] This compound combines the systemic toxicity of anilines with the solubility

properties of glycol ethers.

Chemical Identity[1][5][6][10][11]
Chemical Name: 3-(2-Ethoxyethoxy)aniline hydrochloride[1]

Free Base CAS: 116998-62-0 (Reference for parent amine)[1]

Chemical Family: Aromatic Amine / Aniline Derivative[1]

Form: Solid (Crystalline powder), likely hygroscopic.[3]

Key Hazard Profile (GHS Classification)
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Hazard Class Category Signal Word
Hazard
Statement

Mechanistic
Insight

Acute Toxicity Cat 3 DANGER

Toxic if

swallowed,

inhaled, or in

contact with skin.

[1][7][12][13]

Anilines can

induce

methemoglobine

mia, converting

hemoglobin to

methemoglobin,

impairing oxygen

transport [1].

Eye Damage Cat 1 DANGER

Causes serious

eye damage.[2]

[3][4][5][6][7][9]

Hydrochloride

salts are acidic;

direct contact

causes

immediate

corrosive injury

to corneal tissue.

Carcinogenicity Cat 2 WARNING

Suspected of

causing cancer.

[2][3][4][5][6][7]

[14]

Aromatic amines

are metabolically

activated to

reactive

electrophiles that

can form DNA

adducts [2].

Aquatic Toxicity Cat 1 WARNING

Very toxic to

aquatic life.[2][3]

[4][5][6][7][9]

The

ethoxyethoxy

side chain

increases water

solubility,

facilitating rapid

environmental

dispersion and

uptake by

aquatic

organisms.
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Part 3: Waste Classification & Segregation[1][7]
Proper segregation is the first step in the disposal workflow. This compound does not typically

have a specific named RCRA "P" or "U" code but is regulated based on its characteristics and

toxicity.

Regulatory Classification (RCRA/EPA):

Primary Classification:Toxic Waste (Characteristic or Listed via "Aniline" generic rules

depending on state).

DOT Shipping Name: Toxic solids, organic, n.o.s. (3-(2-Ethoxyethoxy)aniline
hydrochloride).[1]

UN Number: UN 2811 (Generic for toxic organic solids) or UN 1548 (Specific to Aniline

Hydrochloride - preferred if pure).

Segregation Rules:

Store With: Toxic Organics, other Amines/Amides.

Incompatible With:

Acids: While it is a salt, mixing with strong acids can generate heat.

Oxidizers: Reaction with peroxides or permanganates can be violent.

Aldehydes/Ketones: Can form imines (Schiff bases), altering waste properties.

Part 4: Step-by-Step Disposal Protocol
This protocol is designed to be self-validating: every step ensures containment of the hazard.

Scenario A: Disposal of Pure Solid Chemical
Applicability: Expired inventory, surplus dry chemical.[1]

Container Selection: Use a chemically compatible container (High-Density Polyethylene -

HDPE or Amber Glass).
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Labeling: Apply a hazardous waste label immediately.

Must include: Full chemical name (no abbreviations), "TOXIC," start date of accumulation.

Transfer:

Perform inside a Chemical Fume Hood.

Wear double nitrile gloves, lab coat, and safety glasses.

Transfer solid carefully to avoid dust generation.[6]

Sealing: Cap tightly. Parafilm is recommended to prevent loosening during transport.

Secondary Containment: Place the sealed container into a secondary bin (e.g., plastic tub) to

capture potential leaks.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Solutions)
Applicability: HPLC waste, reaction mother liquors.[1]

Characterize the Solvent:

Halogenated: (e.g., DCM, Chloroform) -> Segregate to Halogenated Waste.[1]

Non-Halogenated: (e.g., Methanol, Ethanol, DMSO) -> Segregate to Non-Halogenated

Waste.[1]

Aqueous: (e.g., Water, Buffers) -> Segregate to Aqueous Toxic Waste.[1]

pH Check: If the solution is highly acidic (due to the HCl salt), neutralize to pH 5–9 only if

your facility's protocol requires it for bulk storage. Otherwise, label as "Acidic Toxic Waste."

Labeling: List all constituents (e.g., "Methanol 90%, 3-(2-Ethoxyethoxy)aniline HCl 10%").

Scenario C: Contaminated Debris (Solids)
Applicability: Gloves, weighing boats, paper towels.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chemicalbook.com/msds/aniline-hydrochloride.pdf
https://www.bldpharm.com/products/116998-62-0.html
https://www.bldpharm.com/products/116998-62-0.html
https://www.bldpharm.com/products/116998-62-0.html
https://www.bldpharm.com/products/116998-62-0.html
https://www.bldpharm.com/products/116998-62-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Do not use standard trash cans. Use a yellow hazardous waste bag or a

dedicated solid waste drum.

Double Bagging: If the debris is heavily soiled (visible powder), double bag it in 6-mil

polyethylene bags.

Sharps: If dissolved in a syringe, dispose of the entire unit in a Red Chemically

Contaminated Sharps Container.

Part 5: Spill Response Workflow
Immediate Action Required: Evacuate the immediate area if dust is airborne.[6] PPE Required:

N95 or P100 Respirator (if powder is loose), Double Nitrile Gloves, Chemical Goggles.
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Spill Detected

Assess Magnitude
(Small < 50g vs Large > 50g)

Small Spill
(Manage Locally)

< 50g

Large Spill
(Evacuate & Call EHS)

> 50g / Airborne Dust

Don PPE:
Double Gloves, Goggles, Lab Coat

Containment:
Cover with damp paper towels

(Prevents dust)

Clean Up:
Scoop into HazWaste Container

Decontamination:
Wash surface with soap & water

Collect rinsate as HazWaste

Click to download full resolution via product page
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Figure 1: Decision logic for spill response.[1] Note that "dampening" the spill is critical to

prevent inhalation of toxic dust.

Part 6: Final Disposal Method (End-of-Life)
The laboratory's responsibility ends when the waste is handed over to a certified waste

disposal contractor. However, understanding the final fate ensures you select the correct waste

stream.

Preferred Method:High-Temperature Incineration.

Why: Incineration at >1000°C ensures complete destruction of the aromatic ring.

Requirement: The facility must have scrubbers to capture Nitrogen Oxides (NOx) and

Hydrogen Chloride (HCl) gas generated during combustion [3].

Alternative: Fuel Blending (if in high BTU solvent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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